Cas no 163-30-4 (1H-5,10b-Propanobenz[h]isoquinoline(8CI,9CI))

1H-5,10b-Propanobenz[h]isoquinoline(8CI,9CI) structure
163-30-4 structure
Product Name:1H-5,10b-Propanobenz[h]isoquinoline(8CI,9CI)
CAS No:163-30-4
MF:C16H15N
MW:221.297003984451
CID:171351
PubChem ID:71355860
Update Time:2025-04-19

1H-5,10b-Propanobenz[h]isoquinoline(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-5,10b-Propanobenz[h]isoquinoline(8CI,9CI)
    • CTK0H8204
    • 1H-5,10b-Trimethylenebenz[h]isoquinoline
    • Benz[h]isoquinoline, 1,10b-dihydro-5,10b-(1,3-propanediyl)-
    • Benz[h]isoquinoline,1,10b-dihydro-5,10b-trimethylene-
    • 163-30-4
    • 1H-5,10b-Propanobenzo[h]isoquinoline
    • DTXSID20780094
    • Inchi: 1S/C16H15N/c1-2-6-14-12(4-1)10-13-5-3-8-16(14)11-17-9-7-15(13)16/h1-2,4,6-7,9-10H,3,5,8,11H2
    • InChI Key: MANVDRANCNGPGW-UHFFFAOYSA-N
    • SMILES: N1=CC=C2C3=CC4C=CC=CC=4C2(C1)CCC3

Computed Properties

  • Exact Mass: 221.120449483g/mol
  • Monoisotopic Mass: 221.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 12.4Ų
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